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Compound of Interest

Phenyiltrimethylammonium
Compound Name:
chloride

Cat. No.: B087048

CAS Number: 138-24-9

This technical guide provides an in-depth overview of phenyltrimethylammonium chloride, a
versatile quaternary ammonium salt. The information is tailored for researchers, scientists, and
professionals in drug development, with a focus on its chemical properties, applications in
organic synthesis, and relevant safety information.

Chemical and Physical Properties

Phenyltrimethylammonium chloride is a white to off-white crystalline powder.[1] It is a
guaternary ammonium salt consisting of a phenyl group and three methyl groups attached to a
central nitrogen atom, with a chloride counter-ion.[2] This structure imparts both lipophilic and
hydrophilic characteristics, making it an effective phase transfer catalyst. The key physical and
chemical properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 138-24-9 [1][2][3]
Molecular Formula CoH14CIN [11[415]
Molecular Weight 171.67 g/mol [11[3]
Appearance White to off-white crystalline (1176}

powder
Melting Point 246-248 °C (decomposes) [3]
Solubility in Water Freely soluble (333 g/L) [31[6]
pH (aqueous solution) 4.5 (333 g/L at 20 °C) [3]
Hygroscopicity Hygroscopic [1]

Applications in Organic Synthesis

The primary application of phenyltrimethylammonium chloride is as a phase transfer
catalyst (PTC) in a variety of organic reactions. Its amphiphilic nature allows it to transport
anionic reactants from an aqueous or solid phase into an organic phase where the reaction
with an organic substrate occurs. This significantly enhances reaction rates and yields in
heterogeneous reaction mixtures.

Key applications include:

» Williamson Ether Synthesis: Phenyltrimethylammonium chloride is an effective catalyst
for the synthesis of ethers from phenols and alkyl halides. It facilitates the transfer of the
phenoxide ion from the aqueous phase to the organic phase.

» Nucleophilic Substitution Reactions: It is used to catalyze various nucleophilic substitution
reactions, such as the formation of nitriles, esters, and other functional groups.

o Alkylation and Methylation Reactions: The compound is particularly noted for its use in the
O-methylation of phenolic compounds.[6]
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e Pharmaceutical and Agrochemical Synthesis: Due to its catalytic efficiency, it is employed in
the industrial synthesis of various pharmaceuticals and agrochemicals.

Mechanism of Phase Transfer Catalysis

The catalytic cycle of phenyltrimethylammonium chloride (Q*CI™) in a typical nucleophilic
substitution reaction (e.g., Williamson ether synthesis) is illustrated below. The catalyst
facilitates the transfer of the nucleophile (e.g., phenoxide, RO~) from the aqueous phase to the

organic phase.
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Caption: Catalytic cycle of phenyltrimethylammonium chloride in phase transfer catalysis.

Experimental Protocols

The following is a representative experimental protocol for the O-methylation of a phenol using
phenyltrimethylammonium chloride as a phase transfer catalyst. This protocol is based on
established procedures for phase-transfer catalyzed ether synthesis.

O-Methylation of 4-Nitrophenol

Materials:
e 4-Nitrophenol

o Dimethyl sulfate
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Phenyltrimethylammonium chloride
Sodium hydroxide (50% aqueous solution)
Toluene

Deionized water

Brine

Anhydrous magnesium sulfate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-nitrophenol (1.0 eq) in toluene.

Addition of Base and Catalyst: To the stirred solution, add a 50% aqueous solution of sodium
hydroxide and a catalytic amount of phenyltrimethylammonium chloride (2-5 mol%).

Addition of Methylating Agent: While stirring vigorously, slowly add dimethyl sulfate (1.1 eq)
to the biphasic mixture.

Reaction: Heat the reaction mixture to 60-80°C and maintain vigorous stirring. Monitor the
progress of the reaction by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the
organic layer.

Extraction and Washing: Wash the organic layer sequentially with deionized water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure.

Purification: The crude product (4-nitroanisole) can be further purified by column
chromatography or recrystallization.
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Reaction Setup:
- 4-Nitrophenol in Toluene
- Add NaOH (aqg) and Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087048#phenyltrimethylammonium-chloride-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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